99-10-5

3,5-Dihydroxybenzoic acid

In Stock

• CAS RN:
• 99-10-5

• Formula:
• C7H6O4

• InChI:
• InChI=1S/C7H6O4/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,8-9H,(H,10,11)

• InChIKey:
• UYEMGAFJOZZIFP-UHFFFAOYSA-N

• alpha-Resorcylic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  3,5-dihydroxybenzoic acid is a dihydroxybenzoic acid in which the hydroxy groups are located at positions 3 and 5. It has a role as a metabolite. It is a dihydroxybenzoic acid and a member of resorcinols. It derives from a benzoic acid.
  3, 5-Dihydroxybenzoic acid, also known as alpha-resorcylic acid or α-resorcylate, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3, 5-Dihydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3, 5-Dihydroxybenzoic acid has been detected in multipl...

Benzyl methyl disulfide

In Stock

• CAS RN:
• 699-10-5

• Formula:
• C8H10S2

• InChI:
• InChI=1S/C8H10S2/c1-9-10-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3

• InChIKey:
• NWYGPVZOBBHKLI-UHFFFAOYSA-N

• Benzyl methyl disulfide, also known as benzyldithiomethane or disulfide, benzyl methyl, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Benzyl methyl disulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl methyl disulfide is primarily located in the membrane (predicted from logP). Benzyl methyl disulfide is a cabbage, green, and metallic tasting compound that can be found in cocoa and cocoa products and nuts. This makes benzyl methyl disulfide a potential biomarker for the consumption of these food products.

Butanedioic acid, methylene-, disodium salt, polymer with 2-propenamide

• CAS RN:
• 68299-10-5

• Formula:
• C8H9NNa2O5

• InChI:
• InChI=1S/C5H6O4.C3H5NO.2Na/c1-3(5(8)9)2-4(6)7;1-2-3(4)5;;/h1-2H2,(H,6,7)(H,8,9);2H,1H2,(H2,4,5);;/q;;2*+1/p-2

• InChIKey:
• NNJAYHLHOZYEAX-UHFFFAOYSA-L

• Butanedioic acid, methylene-, disodium salt, polymer with 2-propenamide is a useful research compound. Its molecular formula is C8H9NNa2O5 and its molecular weight is 245.14 g/mol. The purity is usually 95%.

1-Iodo-3-methylbicyclo[1.1.1]pentane

In Stock

• CAS RN:
• 136399-10-5

• Formula:
• C6H9I

• InChI:
• InChI=1S/C6H9I/c1-5-2-6(7,3-5)4-5/h2-4H2,1H3

• InChIKey:
• KKJUVXJKGMIUEC-UHFFFAOYSA-N

• 1-Iodo-3-methylbicyclo[1.1.1]pentane is a useful research compound. Its molecular formula is C6H9I and its molecular weight is 208.042. The purity is usually 95%.

Ethyl 4-methyl-5-(propionyloxy)-2-(3,4,5-triethoxybenzamido)thiophene-3-carboxylate

In Stock

• CAS RN:
• 398999-10-5

• Formula:
• C24H31NO8S

• InChI:
• InChI=1S/C24H31NO8S/c1-7-18(26)33-24-14(6)19(23(28)32-11-5)22(34-24)25-21(27)15-12-16(29-8-2)20(31-10-4)17(13-15)30-9-3/h12-13H,7-11H2,1-6H3,(H,25,27)

• InChIKey:
• XMBULWJUOLYYSL-UHFFFAOYSA-N

• Ethyl 4-methyl-5-(propionyloxy)-2-(3,4,5-triethoxybenzamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H31NO8S and its molecular weight is 493.57. The purity is usually 95%.

1-[(3-Chlorophenyl)methyl]-6,7-dimethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one

In Stock

• CAS RN:
• 872199-10-5

• Formula:
• C25H22ClNO6S

• InChI:
• InChI=1S/C25H22ClNO6S/c1-31-18-7-9-19(10-8-18)34(29,30)24-15-27(14-16-5-4-6-17(26)11-16)21-13-23(33-3)22(32-2)12-20(21)25(24)28/h4-13,15H,14H2,1-3H3

• InChIKey:
• NKKLTMWZNUKWKG-UHFFFAOYSA-N

• 1-[(3-Chlorophenyl)methyl]-6,7-dimethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one is a useful research compound. Its molecular formula is C25H22ClNO6S and its molecular weight is 499.96. The purity is usually 95%.

(2E)-3-(2-chloro-5-methoxy-4-propoxyphenyl)prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-10-5

• Formula:
• C13H15ClO4

• InChI:
• InChI=1S/C13H15ClO4/c1-3-6-18-12-8-10(14)9(4-5-13(15)16)7-11(12)17-2/h4-5,7-8H,3,6H2,1-2H3,(H,15,16)/b5-4+

• InChIKey:
• VFEUXEZKWMTWEK-SNAWJCMRSA-N

• (2E)-3-(2-chloro-5-methoxy-4-propoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C13H15ClO4 and its molecular weight is 270.71. The purity is usually 95%.

1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(2-methoxyethyl)urea

In Stock

• CAS RN:
• 1797899-10-5

• Formula:
• C14H22N2O3

• InChI:
• InChI=1S/C14H22N2O3/c1-11-6-4-5-7-12(11)13(19-3)10-16-14(17)15-8-9-18-2/h4-7,13H,8-10H2,1-3H3,(H2,15,16,17)

• InChIKey:
• CLOUVIOMQMAOSZ-UHFFFAOYSA-N

• 1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C14H22N2O3 and its molecular weight is 266.341. The purity is usually 95%.

tert-Butyl 2-(4-amino-1H-imidazol-1-yl)acetate

Usually In Stock

• CAS RN:
• 2167099-10-5

• Formula:
• C9H15N3O2

• InChI:
• InChI=1S/C9H15N3O2/c1-9(2,3)14-8(13)5-12-4-7(10)11-6-12/h4,6H,5,10H2,1-3H3

• InChIKey:
• BVAWQXDFJUWZFZ-UHFFFAOYSA-N

• Tert-Butyl 2-(4-amino-1H-imidazol-1-yl)acetate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.238. The purity is usually 95%.

9,9-Difluoro-1,4-dioxaspiro[4.6]undecan-8-amine hydrochloride

In Stock

• CAS RN:
• 2230799-10-5

• Formula:
• C9H16ClF2NO2

• InChI:
• InChI=1S/C9H15F2NO2.ClH/c10-9(11)4-3-8(2-1-7(9)12)13-5-6-14-8;/h7H,1-6,12H2;1H

• InChIKey:
• QSKFMKMNWSEZRY-UHFFFAOYSA-N

• 9,9-Difluoro-1,4-dioxaspiro[4.6]undecan-8-amine hydrochloride is a useful research compound. Its molecular formula is C9H16ClF2NO2 and its molecular weight is 243.68. The purity is usually 95%.